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Compound of Interest

Compound Name: Methyl nicotinate 1-oxide

CAS No.: 15905-18-7

Cat. No.: B102424

Get Quote

Executive Summary
Methyl nicotinate 1-oxide (MNO) [CAS: 3719-45-7] represents a critical "dipole switch" in the

medicinal chemistry of pyridine-based therapeutics. While its parent compound, methyl

nicotinate (MN), is a well-established topical vasodilator, the 1-oxide derivative serves a

distinct, tripartite role in modern drug discovery:

Synthetic Scaffold: It activates the otherwise inert C-2 and C-6 positions of the pyridine ring,

enabling Late-Stage Functionalization (LSF) of nicotinate-based lead compounds.

Metabolic Reference: It acts as a mandatory reference standard for quantifying oxidative

metabolism in dermatological pharmacokinetics (PK).

Bioreductive Prodrug: It offers altered solubility and bioreductive activation profiles compared

to the parent amine.
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This guide provides validated protocols for utilizing MNO in synthetic functionalization and

metabolic profiling.

Module 1: Synthetic Utility – The "Dipole Switch" for
C-H Activation
The Mechanistic Edge
The pyridine nitrogen in methyl nicotinate is electron-withdrawing, deactivating the ring toward

electrophilic substitution.[1] Oxidizing the nitrogen to the N-oxide (MNO) reverses this polarity.

The oxygen atom donates electron density back into the ring (specifically at C-2 and C-4), while

simultaneously serving as a Directing Group (DG) for transition metal catalysis.

Protocol A: Regioselective C-2 Functionalization (Direct
Arylation)
Objective: To introduce an aryl group at the C-2 position of the methyl nicotinate scaffold

without pre-functionalized halogen handles.

Reagents & Equipment:

Substrate: Methyl nicotinate 1-oxide (1.0 equiv)

Coupling Partner: Aryl bromide (1.5 equiv)

Catalyst: Pd(OAc)₂ (5 mol%)

Ligand: P(t-Bu)₃ (10 mol%)

Base: K₂CO₃ (2.0 equiv)

Solvent: Toluene (anhydrous)

Atmosphere: Argon/Nitrogen

Step-by-Step Methodology:
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Activation: In a glovebox, charge a dried Schlenk tube with MNO (153 mg, 1 mmol),

Pd(OAc)₂, ligand, and base.

Solvation: Add anhydrous toluene (5 mL). The N-oxide may not fully dissolve initially; this is

normal.

Reaction: Seal the tube and heat to 110°C for 16 hours. The N-oxide oxygen coordinates

with Pd(II), directing the metal to the proximal C-2 C-H bond.

Deoxygenation (In-situ):Note: If the target is the substituted pyridine, not the N-oxide, add

PCl₃ (1.2 equiv) to the crude mixture after cooling to 0°C and stir for 30 mins.

Workup: Filter through a Celite pad. Wash with EtOAc.[2] Concentrate the filtrate.

Purification: Flash column chromatography (Hexane/EtOAc gradient). MNO derivatives are

significantly more polar than their reduced pyridine counterparts.

Causality Check:

Why P(t-Bu)₃? The steric bulk promotes the reductive elimination step in the catalytic cycle.

Why Toluene? Non-polar solvents stabilize the transition state of the C-H activation step in

this specific catalytic system.

Visualization: The Functionalization Workflow
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Caption: Workflow for converting Methyl Nicotinate to C-2 substituted analogs via the 1-Oxide

intermediate.
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Module 2: Metabolic Stability & Impurity Profiling
The Analytical Context
Methyl nicotinate is widely used in topical formulations (rubefacients).[2][3][4][5][6][7][8]

Regulatory bodies (FDA/EMA) require identification of degradation products. MNO is the

primary oxidative degradation product and a Phase I metabolite (via FMO enzymes).

Protocol B: LC-MS/MS Identification of MNO in
Biological Matrices
Objective: To quantify MNO as a marker of oxidative metabolism in skin microsomes.

System Suitability:

Instrument: Triple Quadrupole LC-MS/MS.

Column: C18 Reverse Phase (e.g., Waters Acquity BEH, 1.7 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Sample Preparation (Microsomal Incubation):

Incubation: Incubate Methyl Nicotinate (10 µM) with human liver or skin microsomes (0.5

mg/mL protein) and NADPH regenerating system at 37°C.

Quenching: At T=60 min, add ice-cold acetonitrile (containing internal standard) in a 3:1 ratio.

Centrifugation: Spin at 10,000 x g for 10 mins to pellet proteins.

Supernatant Analysis: Inject 5 µL of supernatant.

Data Interpretation (Self-Validating):

Retention Time Shift: MNO is more polar than Methyl Nicotinate. It will elute earlier on a

Reverse Phase C18 column.
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Expected RT: MNO (~1.2 min) vs. MN (~2.5 min).

Mass Transition:

MN Parent: m/z 138.1 [M+H]⁺

MNO Parent: m/z 154.1 [M+H]⁺ (Delta mass +16 Da).

Key Fragment: Loss of oxygen [M-16] is a common fragmentation pathway for N-oxides in

collision-induced dissociation (CID).

Comparative Data: Physicochemical Properties[1]
Property

Methyl Nicotinate
(MN)

Methyl Nicotinate
1-Oxide (MNO)

Implication for
Drug Discovery

LogP (Octanol/Water) ~0.85 ~ -0.90

MNO is significantly

more hydrophilic;

lower skin permeation.

H-Bond Acceptors 3 4

Increased water

solubility; altered

receptor binding.

Dipole Moment ~2.2 D ~4.4 D

Stronger

intermolecular

interactions; higher

boiling/melting point.

Metabolic Fate Hydrolysis to Niacin
Reduction to MN or

Ring Hydroxylation

MNO can serve as a

"bioreductive

reservoir" for MN.

Module 3: Bioreductive Prodrug Logic
In hypoxic environments (e.g., solid tumors or ischemic tissue), N-oxides can be reduced back

to the parent amine by metalloenzymes (molybdenum hydroxylases/reductases).

Experimental Logic: If a drug candidate based on the nicotinate scaffold exhibits high systemic

toxicity, synthesizing the N-oxide variant (MNO analog) can create a prodrug that:
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Is less permeable to healthy cells (due to high polarity/low LogP).

Is selectively reduced to the active parent drug in hypoxic tissues.

Visualization: Metabolic Fate & Prodrug Activation
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Caption: The cyclic relationship between MN and MNO mediated by oxidative enzymes and

reductive environments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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